Cas no 34038-87-4 (2,8-Phenazinediamine,N8,N8,3-trimethyl-, hydriodide (1:1))

• Product Name: 2,8-Phenazinediamine,N8,N8,3-trimethyl-, hydriodide (1:1)
• CAS No: 34038-87-4
• MF: C₁₅H₁₇IN₄
• MW: 380.226754903793
• CID: 304347
• PubChem ID: 25113507
• Update Time: 2025-04-19

2,8-Phenazinediamine,N8,N8,3-trimethyl-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,8-Phenazinediamine,N8,N8,3-trimethyl-, hydriodide (1:1)
• 8-N,8-N,3-trimethylphenazine-2,8-diamine,hydroiodide
• NEUTRAL RED IODIDE,BIOLOGICAL STAIN
• 2-N,2-N,7-trimethylphenazine-2,8-diamine hydroiodide
• NEUTRAL RED IODIDE
• 2,8-Phenazinediamine,N8,N8,3-trimethyl-, monohydriodide (9CI)
• C.I. Basic Red 5, monohydriodide (8CI)
• DTXSID90648753
• 8-N,8-N,3-trimethylphenazine-2,8-diamine;hydroiodide
• 34038-87-4

• Inchi： 1S/C15H16N4.HI/c1-9-6-13-15(8-11(9)16)18-14-7-10(19(2)3)4-5-12(14)17-13;/h4-8H,16H2,1-3H3;1H
• InChI Key： OUUBVQCTWMYSNF-UHFFFAOYSA-N
• SMILES： I.N(C)(C)C1C=CC2C(C=1)=NC1C=C(C(C)=CC=1N=2)N

Computed Properties

• Exact Mass: 380.05000
• Monoisotopic Mass: 380.04979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Melting Point: 290 °C (dec.)(lit.)
• PSA: 55.04000
• LogP: 4.31900

2,8-Phenazinediamine,N8,N8,3-trimethyl-, hydriodide (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 68
• Safety Instruction： 36/37
• RTECS：SG1400000
• Hazardous Material Identification：
• Risk Phrases：R68